Cas no 25158-78-5 (3-(4-Bromophenyl)cyclohexanone)

• Product Name: 3-(4-Bromophenyl)cyclohexanone
• CAS No: 25158-78-5
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 1005907
• Update Time: 2025-05-25

3-(4-Bromophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)cyclohexanone

• Inchi： 1S/C12H13BrO/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h4-7,10H,1-3,8H2
• InChI Key： OWJFSGNEZCNGJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 252.01499
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-Bromophenyl)cyclohexanone

3-(4-Bromophenyl)cyclohexanone: A Comprehensive Overview

3-(4-Bromophenyl)cyclohexanone, also known by its CAS number 25158-78-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanone ring with a 4-bromophenyl substituent. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable material for research and industrial applications.

The synthesis of 3-(4-Bromophenyl)cyclohexanone typically involves multi-step organic reactions, often employing methods such as Friedel-Crafts acylation or nucleophilic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for large-scale applications.

In terms of chemical properties, 3-(4-Bromophenyl)cyclohexanone exhibits a high degree of stability under normal conditions, though it can undergo various transformations under specific reaction conditions. For instance, the ketone group is highly reactive towards nucleophilic addition reactions, while the bromine substituent can participate in elimination or substitution reactions depending on the reaction environment. These reactivity patterns make the compound a valuable building block in organic synthesis.

The applications of 3-(4-Bromophenyl)cyclohexanone span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex bioactive molecules, including potential drug candidates for treating various diseases. Recent studies have highlighted its role in developing compounds with anti-inflammatory and anticancer properties, underscoring its importance in drug discovery.

In materials science, 3-(4-Bromophenyl)cyclohexanone has been utilized as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it ideal for designing materials with tailored properties. For example, researchers have explored its use in creating stimuli-responsive polymers that can change their properties in response to external stimuli like temperature or pH.

The environmental impact of 3-(4-Bromophenyl)cyclohexanone has also been a topic of interest. Studies have shown that under certain conditions, the compound can degrade into less harmful byproducts through biodegradation or photodegradation processes. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, 3-(4-Bromophenyl)cyclohexanone, with its CAS number 25158-78-5, stands as a pivotal compound in modern chemistry due to its diverse applications and unique chemical properties. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing both scientific understanding and industrial innovation.